Cas no 1855847-75-4 (1-[(4-Chlorophenyl)amino]-3-fluoropropan-2-ol)

• Product Name: 1-[(4-Chlorophenyl)amino]-3-fluoropropan-2-ol
• CAS No: 1855847-75-4
• MF: C₉H₁₁ClFNO
• MW: 203.641144990921
• CID: 5744972
• PubChem ID: 130859301
• Update Time: 2025-05-20

1-[(4-Chlorophenyl)amino]-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1855847-75-4
• EN300-1648840
• 1-[(4-Chlorophenyl)amino]-3-fluoropropan-2-ol
• 2-Propanol, 1-[(4-chlorophenyl)amino]-3-fluoro-

• Inchi： 1S/C9H11ClFNO/c10-7-1-3-8(4-2-7)12-6-9(13)5-11/h1-4,9,12-13H,5-6H2
• InChI Key： YZCKPKLFLIASCS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NCC(CF)O

Computed Properties

• Exact Mass: 203.0513198g/mol
• Monoisotopic Mass: 203.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• Boiling Point: 369.1±32.0 °C(Predicted)
• pka: 13.40±0.20(Predicted)

Additional information on 1-[(4-Chlorophenyl)amino]-3-fluoropropan-2-ol

Introduction to 1-[(4-Chlorophenyl)amino]-3-fluoropropan-2-ol (CAS No. 1855847-75-4)

1-[(4-Chlorophenyl)amino]-3-fluoropropan-2-ol (CAS No. 1855847-75-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino alcohols and is characterized by the presence of a chlorophenyl group and a fluorine atom, which contribute to its distinct chemical properties and biological activities.

The chlorophenyl moiety in 1-[(4-Chlorophenyl)amino]-3-fluoropropan-2-ol is known for its ability to enhance the lipophilicity of the molecule, thereby facilitating its cellular uptake and distribution. The fluorine atom, on the other hand, introduces additional electronic and steric effects that can modulate the compound's interactions with biological targets. These structural elements make 1-[(4-Chlorophenyl)amino]-3-fluoropropan-2-ol a promising candidate for various pharmacological studies.

Recent research has focused on the potential of 1-[(4-Chlorophenyl)amino]-3-fluoropropan-2-ol as a lead compound for the development of novel therapeutics. Studies have shown that this compound exhibits potent inhibitory activity against specific enzymes and receptors, making it a valuable tool in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-[(4-Chlorophenyl)amino]-3-fluoropropan-2-ol effectively inhibits the activity of a key enzyme involved in neurodegenerative diseases, suggesting its potential as a neuroprotective agent.

In addition to its enzymatic inhibition properties, 1-[(4-Chlorophenyl)amino]-3-fluoropropan-2-ol has also been investigated for its anti-inflammatory and anti-cancer activities. Preclinical studies have shown that this compound can reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. Furthermore, preliminary data from cancer cell line assays indicate that 1-[(4-Chlorophenyl)amino]-3-fluoropropan-2-ol may have cytotoxic effects on certain types of cancer cells, highlighting its potential as an anticancer agent.

The synthesis of 1-[(4-Chlorophenyl)amino]-3-fluoropropan-2-ol involves several well-established chemical reactions, including nucleophilic substitution and reductive amination. The synthetic route is highly reproducible and can be scaled up for larger-scale production, making it suitable for both research and industrial applications. The purity and quality of the synthesized compound are crucial for ensuring consistent results in biological assays and clinical trials.

From a pharmacokinetic perspective, 1-[(4-Chlorophenyl)amino]-3-fluoropropan-2-ol has favorable properties that make it suitable for in vivo studies. Its lipophilicity allows for good absorption through biological membranes, while its stability under physiological conditions ensures that it remains active over an extended period. These characteristics are essential for optimizing drug delivery and therapeutic efficacy.

In conclusion, 1-[(4-Chlorophenyl)amino]-3-fluoropropan-2-ol (CAS No. 1855847-75-4) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore new applications and optimize its properties for clinical use.